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Trial Parameter

Cinoxacin

Co-Trimoxazole

Notes & Citation

Clinical Efficacy (Cystitis)

96% (26/27

96% (22/23 patients)

14-day treatment

patients) course [1]
Bacteriological Eradication 81% 100% Trial of 63 patients [2]
Symptomatic Response 73% 73% Trial of 63 patients [2]
Adverse Reactions (Leading 3% (1/32 16% (5/32 patients) Cystitis trial [1]
to Discontinuation) patients)

0% 3 patients UTI trial; number

Typical Dosage

500 mg every
12 hours

160 mg TMP/800 mg
SMX every 12 hours

Detailed Experimental Protocols

stopping treatment [2]

Standard dosing in
trials [2]

The data in the table above is derived from controlled clinical studies. Here is a detailed look at their

methodologies:
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e Study on Acute Cystitis [1]: This was a study of 64 patients with cystitis. The cinoxacin group
received 1 gram per day (500 mg twice daily), while the co-trimoxazole group received four tablets
per day (each containing 80 mg trimethoprim and 400 mg sulfamethoxazole), also administered twice
daily. The treatment duration for both groups was 14 days. The primary outcomes measured were

clinical response and bacteriological eradication, with safety monitored via reported adverse events.

e Randomized Single-Blind UTI Trial [2]: This trial involved 63 patients with urinary tract infections.
It compared the same dosages as the cystitis study: cinoxacin at 500 mg every 12 hours versus co-
trimoxazole (160 mg trimethoprim/800 mg sulfamethoxazole) every 12 hours. The study evaluated

symptomatic response, bacterial eradication rates, and the occurrence of adverse reactions.

For a visual overview of how patients typically move through this type of clinical trial, the following

workflow illustrates the process:
Patient Population:
Confirmed UTI Diagnosis

[Randomization]

Cinoxacin Group )

(500 mg every 12h)

[Outcome Evaluation]

Data Analysis:
Efficacy & Safety

Click to download full resolution via product page
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Key Takeaways for Researchers

o Efficacy Profile: Both drugs are highly effective for treating UTIs, particularly cystitis, with clinical
success rates exceeding 70% and reaching as high as 96% in the cited studies [2] [1].

¢ Tolerability Consideration: A consistent finding across studies is that cinoxacin demonstrated a
better tolerability profile. Significantly fewer patients discontinued treatment due to adverse
reactions when taking cinoxacin compared to co-trimoxazole [2] [1].

¢ Preventative Use: Evidence also supports the use of low-dose cinoxacin for preventing recurrent
UTlIs. One study found it to be significantly more effective than a placebo, with 18 out of 20 patients
remaining infection-free on cinoxacin versus 11 out of 21 on placebo [3].

It is important to note that the clinical trials providing this direct comparative data were conducted in the
1980s. While they establish the fundamental efficacy and safety relationship between the two drugs, you may

need to consult more recent literature for data on current resistance patterns and their use in modern

treatment guidelines.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

© 2026 Smolecule. All rights reserved. 3/4 Tech Support


https://pubmed.ncbi.nlm.nih.gov/7045606/
https://pubmed.ncbi.nlm.nih.gov/6980051/
https://www.smolecule.com/products/s523816?utm_src=pdf-body
https://www.smolecule.com/products/s523816?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/7045606/
https://pubmed.ncbi.nlm.nih.gov/6980051/
https://www.smolecule.com/products/s523816?utm_src=pdf-body
https://www.smolecule.com/products/s523816?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/6752331/
https://www.smolecule.com/products/s523816?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/6980051/
https://pubmed.ncbi.nlm.nih.gov/7045606/
https://pubmed.ncbi.nlm.nih.gov/6752331/
https://www.smolecule.com/products/b523816#cinoxacin-vs-co-trimoxazole-urinary-tract-infection-trial
https://www.smolecule.com/products/b523816#cinoxacin-vs-co-trimoxazole-urinary-tract-infection-trial
https://www.smolecule.com/products/b523816#cinoxacin-vs-co-trimoxazole-urinary-tract-infection-trial
https://www.smolecule.com/products/b523816#cinoxacin-vs-co-trimoxazole-urinary-tract-infection-trial
https://www.smolecule.com/products/s523816?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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